Cas no 2138000-12-9 (5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine)

• Product Name: 5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine
• CAS No: 2138000-12-9
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5810117
• PubChem ID: 165480067
• Update Time: 2024-01-04

5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(propoxymethyl)-1H-pyrazol-4-amine
• EN300-1110983
• 2138000-12-9

• Inchi： 1S/C8H15N3O/c1-3-4-12-6-11-7(2)8(9)5-10-11/h5H,3-4,6,9H2,1-2H3
• InChI Key： PJIGWELCHGJOCS-UHFFFAOYSA-N
• SMILES： O(CCC)CN1C(C)=C(C=N1)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 53.1Ų